3-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 3-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidine-1-carbonyl]-1H-pyridin-2-one
• InChI: InChI=1S/C16H14F3N3O3/c17-16(18,19)10-3-6-20-13(8-10)25-11-4-7-22(9-11)15(24)12-2-1-5-21-14(12)23/h1-3,5-6,8,11H,4,7,9H2,(H,21,23)
• InChI Key: ZYIVBLLTQQYGQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CC(=C2)C(F)(F)F)C(=O)C3=CC=CNC3=O
• Molecular Formula: C16H14F3N3O3
• Molecular Weight: 353.30 g/mol

Description

3-(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidine-1-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C16H14F3N3O3 and its molecular weight is 353.301. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• Research on trifluoromethyl-substituted pyridine and quinolinecarboxylic acids demonstrates advanced strategies for synthesizing compounds with trifluoromethyl groups, offering pathways for the creation of various bioactive molecules. The introduction of the trifluoromethyl group can be achieved through multiple methods, including deoxygenative fluorination and displacement reactions, highlighting the synthetic versatility of these compounds for further chemical exploration (Cottet et al., 2003).

Molecular Structure Analysis

• The crystal structure analysis of compounds like 5-(trifluoromethyl)picolinic acid monohydrate reveals intricate hydrogen-bonding networks, suggesting the significance of trifluoromethyl-substituted pyridines in studying molecular interactions and designing new materials with specific physical properties (Ye & Tanski, 2020).

Electropolymerization and Conductivity

• The electropolymerization of derivatized bis(pyrrol-2-yl) arylenes to produce conducting polymers presents a unique application in creating materials with low oxidation potentials. Such materials could be beneficial in electronics, offering insights into the development of components for devices that require stable conducting properties (Sotzing et al., 1996).

Luminescence and Magnetic Properties

• Studies on radical cation salts containing poly(beta-diketonate) rare earth complexes have uncovered materials that exhibit photoluminescent and magnetic properties. This research indicates potential applications in the development of materials for optoelectronic devices and magnetic sensors, showcasing the multifunctionality of pyridine-based ligands in coordinating with rare earth elements (Pointillart et al., 2009).